Cas no 2938-69-4 (4-Cyano-2,2-diethylbutyraldehyde)

• Product Name: 4-Cyano-2,2-diethylbutyraldehyde
• CAS No: 2938-69-4
• Molecular Formula: C₉H₁₅NO
• Molecular Weight: 153.2215
• MDL: MFCD00047654
• CID: 84531
• PubChem ID: 76248

4-Cyano-2,2-diethylbutyraldehyde Properties

Names and Identifiers

• 4-Ethyl-4-formylhexanenitrile
• 4-Cyano-2,2-diethylbutyraldehyde
• 4,4-Diethyl-5-oxopentanenitrile
• 4-Aethyl-4-formyl-hexannitril
• 4-cyano-2,2-diethylbutanal
• 4-ethyl-4-formyl-hexanenitrile
• NSC69068
• Hexanenitrile, 4-ethyl-4-formyl-
• EINECS 220-923-4
• MFCD00047654
• 2-(beta-cyanoethyl)-2-ethyl butyraldehyde
• NSC 69068
• AKOS000271182
• EN300-84722
• NCIOpen2_000404
• 2938-69-4
• AS-76207
• NSC-69068
• FT-0634570
• NS00028682
• AI3-05926
• 2H,2H,3H,3H-PERFLUORODECANOICACID
• 4-Ethyl-4-formylhexanenitrile, AldrichCPR
• AMUXIQHQXOKMTN-UHFFFAOYSA-N
• DTXSID30183613
• SCHEMBL1217906
• DB-047573
• DTXCID70106104

• MDL： MFCD00047654
• InChIKey： AMUXIQHQXOKMTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H15NO/c1-3-9(4-2,8-11)6-5-7-10/h8H,3-6H2,1-2H3
• SMILES： CCC(CC)(CCC#N)C=O

Computed Properties

• Exact Mass: 153.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 153.115
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• LogP: 2.29548
• PSA: 40.86000
• Refractive Index: 1.4505-1.4525
• Boiling Point: 94-99 °C (1 mmHg)
• Melting Point: 94-99°C
• Flash Point: 96 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.948

4-Cyano-2,2-diethylbutyraldehyde Security Information

• Safety Term：6.1
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1
• Hazardous Material transportation number：UN3276
• Storage Condition：Cold storage (+4 ° C)
• PackingGroup：III
• Risk Phrases： 43
• HazardClass：6.1

4-Cyano-2,2-diethylbutyraldehyde Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles